(2-bromo-6-chloro-4-formylphenoxy)acetic acid

• IUPAC Name: 2-(2-bromo-6-chloro-4-formylphenoxy)acetic acid
• InChI: InChI=1S/C9H6BrClO4/c10-6-1-5(3-12)2-7(11)9(6)15-4-8(13)14/h1-3H,4H2,(H,13,14)
• InChI Key: CHNWNRHYNKBONB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)OCC(=O)O)Br)C=O
• Molecular Formula: C9H6BrClO4
• Molecular Weight: 293.50 g/mol

Description

(2-bromo-6-chloro-4-formylphenoxy)acetic acid, also known as BFPA, is a chemical compound that has been studied for its potential applications in scientific research. BFPA is a derivative of phenoxyacetic acid and has been shown to have unique biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of (2-bromo-6-chloro-4-formylphenoxy)acetic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of oxidative stress. (2-bromo-6-chloro-4-formylphenoxy)acetic acid has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and cancer. (2-bromo-6-chloro-4-formylphenoxy)acetic acid has also been shown to induce oxidative stress, which can lead to cell death.
Biochemical and Physiological Effects:
(2-bromo-6-chloro-4-formylphenoxy)acetic acid has been shown to have several biochemical and physiological effects. In cancer cells, (2-bromo-6-chloro-4-formylphenoxy)acetic acid has been shown to induce apoptosis (cell death) and inhibit cell proliferation. In addition, (2-bromo-6-chloro-4-formylphenoxy)acetic acid has been shown to inhibit the production of prostaglandins, which are involved in inflammation. In environmental studies, (2-bromo-6-chloro-4-formylphenoxy)acetic acid has been shown to have herbicidal effects on certain plants.

Advantages and Limitations for Lab Experiments

One advantage of using (2-bromo-6-chloro-4-formylphenoxy)acetic acid in lab experiments is its specificity. (2-bromo-6-chloro-4-formylphenoxy)acetic acid has been shown to have a high degree of selectivity for certain enzymes and proteins, which makes it a useful tool for studying these targets. However, one limitation of (2-bromo-6-chloro-4-formylphenoxy)acetic acid is its potential toxicity. (2-bromo-6-chloro-4-formylphenoxy)acetic acid has been shown to have cytotoxic effects on certain cells, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on (2-bromo-6-chloro-4-formylphenoxy)acetic acid. One area of interest is the development of new derivatives of (2-bromo-6-chloro-4-formylphenoxy)acetic acid with improved specificity and potency. Another area of interest is the study of (2-bromo-6-chloro-4-formylphenoxy)acetic acid in combination with other drugs or compounds, to determine if it has synergistic effects. Finally, the use of (2-bromo-6-chloro-4-formylphenoxy)acetic acid in environmental studies, such as its potential as a herbicide, could be further explored.

Synthesis Methods

The synthesis of (2-bromo-6-chloro-4-formylphenoxy)acetic acid involves the reaction of 2-bromo-6-chloro-4-hydroxyphenoxyacetic acid with a formic acid derivative. This method has been reported in several research studies and has been found to be a reliable and efficient way of producing (2-bromo-6-chloro-4-formylphenoxy)acetic acid.

Scientific Research Applications

(2-bromo-6-chloro-4-formylphenoxy)acetic acid has been studied for its potential applications in various scientific research fields, including cancer research, molecular biology, and environmental science. In cancer research, (2-bromo-6-chloro-4-formylphenoxy)acetic acid has been shown to inhibit the growth of cancer cells and induce cell death. In molecular biology, (2-bromo-6-chloro-4-formylphenoxy)acetic acid has been used as a tool for studying protein-DNA interactions. In environmental science, (2-bromo-6-chloro-4-formylphenoxy)acetic acid has been studied for its potential use as a herbicide.